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For Researchers, Scientists, and Drug Development Professionals

The pursuit of enhanced physical performance has led to the investigation of numerous
substances known as ergogenic aids. While some, like creatine monohydrate and caffeine,
have been rigorously studied and validated, others remain on the periphery of scientific
acceptance. This guide provides an objective comparison of the purported ergogenic aid,
calcium pangamate (also known as "Vitamin B15"), with several well-established alternatives.
The comparison is based on available experimental data, mechanisms of action, and the
quality of scientific evidence.

Calcium Pangamate ("Vitamin B15")

Calcium pangamate is a controversial substance with a history of unsubstantiated health and
performance claims. It is not a recognized vitamin, and its chemical composition is not
consistently defined, with commercial preparations varying widely in their ingredients.[1] The
Food and Drug Administration (FDA) does not recognize it as a legitimate dietary supplement
and has identified some formulations as unsafe food additives containing potentially mutagenic
compounds.[1]

Purported Mechanism of Action

The proposed, but not scientifically validated, mechanisms of action for calcium pangamate
are derived from historical, primarily Russian, literature from the mid-20th century.[2][3] These
claims suggest it may act as a methyl donor in cellular metabolism and improve tissue
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oxygenation, thereby reducing hypoxia during strenuous exercise.[2][3] However, these
proposed pathways lack substantiation in modern, peer-reviewed scientific research.
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Purported Calcium Pangamate Pathway (Not Scientifically Validated)
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Typical Ergogenic Aid Experimental Workflow (Crossover Design)
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Creatine Mechanism of Action
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Caffeine Mechanism of Action
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Beta-Alanine Mechanism of Action
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Sodium Bicarbonate Mechanism of Action
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Dietary Nitrate Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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